2-[4-(cyclohexylmethyl)-1-(3,5-dimethoxybenzyl)-2-piperazinyl]ethanol

• IUPAC Name: 2-[4-(cyclohexylmethyl)-1-[(3,5-dimethoxyphenyl)methyl]piperazin-2-yl]ethanol
• InChI: InChI=1S/C22H36N2O3/c1-26-21-12-19(13-22(14-21)27-2)16-24-10-9-23(17-20(24)8-11-25)15-18-6-4-3-5-7-18/h12-14,18,20,25H,3-11,15-17H2,1-2H3
• InChI Key: NJWRFWNEIHPHTB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)CN2CCN(CC2CCO)CC3CCCCC3)OC
• Molecular Formula: C22H36N2O3
• Molecular Weight: 376.5 g/mol

Description

2-[4-(cyclohexylmethyl)-1-(3,5-dimethoxybenzyl)-2-piperazinyl]ethanol is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a member of the piperazine family and has been synthesized using various methods. The purpose of

Mechanism of Action

The mechanism of action of 2-[4-(cyclohexylmethyl)-1-(3,5-dimethoxybenzyl)-2-piperazinyl]ethanol is not fully understood. However, it has been suggested that it acts as a serotonin and dopamine receptor antagonist, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that 2-[4-(cyclohexylmethyl)-1-(3,5-dimethoxybenzyl)-2-piperazinyl]ethanol has a range of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models, as well as improve cognitive function in rodents. Additionally, it has been shown to have antidepressant-like effects in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[4-(cyclohexylmethyl)-1-(3,5-dimethoxybenzyl)-2-piperazinyl]ethanol in lab experiments include its potential therapeutic applications and its ability to modulate serotonin and dopamine receptors. However, the limitations of using this compound include its limited solubility in water and its potential toxicity at high doses.

Future Directions

Future research on 2-[4-(cyclohexylmethyl)-1-(3,5-dimethoxybenzyl)-2-piperazinyl]ethanol could focus on its potential therapeutic applications in the treatment of neurological disorders, such as Parkinson's disease and Alzheimer's disease. Additionally, further studies could investigate the mechanism of action of this compound and its potential interactions with other drugs. Furthermore, research could focus on developing more efficient synthesis methods and improving the solubility of this compound in water.

Synthesis Methods

The synthesis of 2-[4-(cyclohexylmethyl)-1-(3,5-dimethoxybenzyl)-2-piperazinyl]ethanol involves the reaction of cyclohexylmethylamine, 3,5-dimethoxybenzyl chloride, and 2-(2-hydroxyethoxy)ethylpiperazine in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent such as dichloromethane or chloroform and is followed by purification using column chromatography.

Scientific Research Applications

2-[4-(cyclohexylmethyl)-1-(3,5-dimethoxybenzyl)-2-piperazinyl]ethanol has been studied for its potential therapeutic applications in various fields of research. It has been investigated for its anti-inflammatory, analgesic, and antidepressant properties. Additionally, it has been studied for its potential use in the treatment of neurological disorders, such as Parkinson's disease and Alzheimer's disease.